3-Aminoisoquinoline-5-carboxylic acid
Overview
Description
3-Aminoisoquinoline-5-carboxylic acid is a heterocyclic compound belonging to the isoquinoline family. It has a molecular weight of 188.18 g/mol .
Synthesis Analysis
The synthesis of quinoline derivatives, such as this compound, has been a topic of interest in recent years . Various synthesis protocols have been reported, including the use of Vilsmeier–Haack, Doebner, nucleophilic substitution, and hydrolysis reactions .Molecular Structure Analysis
The molecular formula of this compound is C10H8N2O2 . The InChI key is AUAMNEYGHNXNTN-UHFFFAOYSA-N . The structure of the carboxyl acid group in carboxylic acids is characterized by a carbonyl and a hydroxyl group attached to the same carbon .Chemical Reactions Analysis
Carboxylic acids, like this compound, can undergo various reactions. These include the preparation and hydrolysis of an ester from a carboxylic acid and an alcohol, and the implications of the equilibrium reaction in terms of Le Châtelier’s Principle .Scientific Research Applications
Pharmacological Properties of Isoquinoline Derivatives
Isoquinoline derivatives, including those related to "3-Aminoisoquinoline-5-carboxylic acid," have been investigated for their diverse pharmacological properties. These compounds are known for their anticancer, antimicrobial, and antioxidant activities. For instance, isoquinoline derivatives have been explored for their potential in treating metabolic diseases, demonstrating activities such as anti-inflammatory, anticancer, and modulation of glucose and lipid metabolism.
Anticancer Applications
Isoquinoline derivatives have shown promise in anticancer research, exhibiting mechanisms such as DNA interaction and enzyme inhibition that are crucial for cancer treatment. For example, trabectedin, a compound with a structure characterized by fused tetrahydroisoquinoline rings, acts by interacting with DNA and affecting various transcription factors and DNA repair pathways, highlighting the potential of isoquinoline derivatives in cancer therapy (D’Incalci & Galmarini, 2010).
Antimicrobial and Antioxidant Activities
Compounds structurally related to "this compound" have been evaluated for their antimicrobial and antioxidant properties. Chlorogenic acid, for instance, is a phenolic compound that demonstrates significant antioxidant and antimicrobial effects, offering potential as a natural food additive and in treating metabolic syndrome (Santana-Gálvez, Cisneros-Zevallos, & Jacobo-Velázquez, 2017).
Neuroprotective Effects
The neuroprotective effects of isoquinoline derivatives are also notable. These compounds may offer protection against neurodegenerative diseases by influencing various biological pathways, suggesting a beneficial role in neuroprotection and the potential for development as therapeutic agents.
Bioavailability and Metabolic Studies
Understanding the bioavailability and metabolism of isoquinoline derivatives is crucial for their therapeutic application. Studies have indicated that the metabolic products of 8-aminoquinoline compounds, closely related to "this compound," can be toxic to erythrocytes in certain individuals, emphasizing the importance of metabolic studies in the development of safe and effective drugs (Strother, Fraser, Allahyari, & Tilton, 1981).
Properties
IUPAC Name |
3-aminoisoquinoline-5-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O2/c11-9-4-8-6(5-12-9)2-1-3-7(8)10(13)14/h1-5H,(H2,11,12)(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUAMNEYGHNXNTN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=CN=C(C=C2C(=C1)C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20857235 | |
Record name | 3-Aminoisoquinoline-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20857235 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1337880-90-6 | |
Record name | 3-Aminoisoquinoline-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20857235 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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